1-(4-chlorophenyl)-3-(3-cyclopropyl-1-phenyl-1H-pyrazol-5-yl)urea

• CAS RN: 852670-38-3
• Molecular Formula: C19H17ClN4O
• Molecular Weight: 352.8

Description

1-(4-chlorophenyl)-3-(3-cyclopropyl-1-phenyl-1H-pyrazol-5-yl)urea (CPCPP) is a pyrazole-based compound that has been widely studied for its potential applications in various scientific fields. It is an important intermediate in the synthesis of pharmaceuticals, agrochemicals, and other compounds. CPCPP has been found to possess various biological activities, including antibacterial, antifungal, and anti-inflammatory properties. It is also known to have potential applications in the fields of cancer research and drug development.

Mechanism of Action

The mechanism of action of 1-(4-chlorophenyl)-3-(3-cyclopropyl-1-phenyl-1H-pyrazol-5-yl)urea is not yet fully understood. However, it is believed to act by inhibiting the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of pro-inflammatory compounds. In addition, it is believed to inhibit the activity of the enzyme 5-lipoxygenase (5-LOX) and reduce the production of leukotrienes, which are compounds involved in inflammation.
Biochemical and Physiological Effects
This compound has been found to possess various biochemical and physiological effects. In particular, it has been found to possess anti-inflammatory, antibacterial, and antifungal properties. It has also been found to inhibit the activity of cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), which are involved in the production of pro-inflammatory compounds and leukotrienes, respectively. In addition, it has been found to possess anti-cancer properties and to inhibit the growth of certain types of cancer cells.

Advantages and Limitations for Lab Experiments

1-(4-chlorophenyl)-3-(3-cyclopropyl-1-phenyl-1H-pyrazol-5-yl)urea has several advantages and limitations for lab experiments. One of the main advantages is that it is a relatively stable compound and can be easily synthesized. Furthermore, it has been found to possess various biological activities, including antibacterial, antifungal, and anti-inflammatory properties. However, one of the main limitations is that the mechanism of action of this compound is not yet fully understood, which may limit its potential applications in certain fields.

Future Directions

The future directions of research on 1-(4-chlorophenyl)-3-(3-cyclopropyl-1-phenyl-1H-pyrazol-5-yl)urea are numerous. One potential direction is to further investigate its mechanism of action, as this may lead to the development of new therapeutic agents. Another potential direction is to investigate its potential applications in the fields of cancer research and drug development. Additionally, further research could be conducted to identify new biochemical and physiological effects of this compound, as well as to explore its potential applications in other fields. Finally, further research could be conducted to develop more efficient methods of synthesis.

Synthesis Methods

1-(4-chlorophenyl)-3-(3-cyclopropyl-1-phenyl-1H-pyrazol-5-yl)urea can be synthesized via a variety of methods. The most common method is the reaction of 4-chlorophenyl isocyanate with 3-cyclopropyl-1-phenyl-1H-pyrazol-5-yl alcohol in the presence of a base, such as sodium hydroxide. The reaction produces an intermediate, which is then reacted with urea to form this compound. Other methods of synthesis include the reaction of 4-chlorophenyl isocyanate with 3-cyclopropyl-1-phenyl-1H-pyrazol-5-yl alcohol in the presence of a catalyst, such as palladium chloride, and the reaction of 4-chlorophenyl isocyanate with 3-cyclopropyl-1-phenyl-1H-pyrazol-5-yl alcohol in the presence of a reducing agent, such as sodium borohydride.

Scientific Research Applications

1-(4-chlorophenyl)-3-(3-cyclopropyl-1-phenyl-1H-pyrazol-5-yl)urea has been widely studied for its potential applications in various scientific fields. In particular, it has been studied for its potential applications in the fields of cancer research, drug development, and agrochemicals. It has been found to possess various biological activities, including antibacterial, antifungal, and anti-inflammatory properties. It has also been found to have potential applications in the fields of cancer research, drug development, and agrochemicals.